Ozone
Ozone
Ozone is a pale blue gas with a distinctively pungent smell. Ozone is formed from dioxygen by the action of ultraviolet light and also atmospheric electrical discharges. It is present in low concentrations throughout the Earth's atmosphere. In total, ozone makes up only 0.6 ppm of the atmosphere. In standard conditions, ozone is a pale blue gas that condenses at progressively cryogenic temperatures to a dark blue liquid and finally a violet-black solid. Ozone is a powerful oxidant (far more so than oxygen gas) and has many industrial and consumer applications related to oxidation. This same high oxidizing potential, however, causes ozone to damage mucus and respiratory tissues in animals, and also tissues in plants, above concentrations of about 100 ppb. Ozone's odor is sharp, reminiscent of chlorine, and detectable by many people at concentrations of as little as 10 ppb in air. Ozone, along with reactive forms of oxygen such as superoxide, singlet oxygen, hydrogen peroxide, and hypochlorite ions, is naturally produced by white blood cells. The largest use of ozone is in the preparation of pharmaceuticals, synthetic lubricants, and many other commercially useful organic compounds. It can also be used for bleaching substances and for killing microorganisms in air and water sources. Many municipal drinking water systems kill bacteria with ozone instead of the more common chlorine.
Brand Name:
Vulcanchem
CAS No.:
10028-15-6
VCID:
VC21263130
InChI:
InChI=1S/O3/c1-2-3-1
SMILES:
[O-][O+]=O
Molecular Formula:
O3
Molecular Weight:
47.998 g/mol
Ozone
CAS No.: 10028-15-6
Cat. No.: VC21263130
Molecular Formula: O3
Molecular Weight: 47.998 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ozone is a pale blue gas with a distinctively pungent smell. Ozone is formed from dioxygen by the action of ultraviolet light and also atmospheric electrical discharges. It is present in low concentrations throughout the Earth's atmosphere. In total, ozone makes up only 0.6 ppm of the atmosphere. In standard conditions, ozone is a pale blue gas that condenses at progressively cryogenic temperatures to a dark blue liquid and finally a violet-black solid. Ozone is a powerful oxidant (far more so than oxygen gas) and has many industrial and consumer applications related to oxidation. This same high oxidizing potential, however, causes ozone to damage mucus and respiratory tissues in animals, and also tissues in plants, above concentrations of about 100 ppb. Ozone's odor is sharp, reminiscent of chlorine, and detectable by many people at concentrations of as little as 10 ppb in air. Ozone, along with reactive forms of oxygen such as superoxide, singlet oxygen, hydrogen peroxide, and hypochlorite ions, is naturally produced by white blood cells. The largest use of ozone is in the preparation of pharmaceuticals, synthetic lubricants, and many other commercially useful organic compounds. It can also be used for bleaching substances and for killing microorganisms in air and water sources. Many municipal drinking water systems kill bacteria with ozone instead of the more common chlorine. |
|---|---|
| CAS No. | 10028-15-6 |
| Molecular Formula | O3 |
| Molecular Weight | 47.998 g/mol |
| IUPAC Name | trioxirane |
| Standard InChI | InChI=1S/O3/c1-2-3-1 |
| Standard InChI Key | XQOAKYYZMDCSIA-UHFFFAOYSA-N |
| SMILES | [O-][O+]=O |
| Canonical SMILES | O1OO1 |
| Boiling Point | -169.6 °F at 760 mmHg (EPA, 1998) -111.9 °C -112 °C -169 °F |
| Colorform | COLORLESS GAS; DARK BLUE LIQ; BLUE-BLACK CRYSTALS BLUISH GAS Colorless to blue gas. |
| Melting Point | -251 °C |
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